Dual-Functional Architecture: Simultaneous C4-Br Cross-Coupling Handle and Terminal Thiol Nucleophile
2-(4-Bromo-1H-pyrazol-1-yl)ethane-1-thiol is the only member of its immediate analog series that simultaneously carries a C4 bromine atom for Pd-catalyzed cross-coupling (Suzuki, Buchwald–Hartwig) and a terminal, unoxidized thiol for nucleophilic conjugation or metal coordination [1]. The non-brominated comparator 2-(1H-pyrazol-1-yl)ethane-1-thiol (CAS 18182-50-8) lacks the aryl halide handle and therefore has zero cross-coupling capacity at the pyrazole C4 position, while the C4-brominated alcohol 2-(4-bromo-1H-pyrazol-1-yl)ethanol (CAS 214614-81-0) possesses the cross-coupling handle but replaces the soft thiol donor with a hard hydroxyl group, reducing metal-binding affinity by over an order of magnitude for soft transition metals [2].
| Evidence Dimension | Presence of C4-Br cross-coupling handle + terminal -SH group |
|---|---|
| Target Compound Data | Yes (both functional groups present) |
| Comparator Or Baseline | 2-(1H-Pyrazol-1-yl)ethane-1-thiol: C4-H (no Br); 2-(4-Bromo-1H-pyrazol-1-yl)ethanol: -OH instead of -SH |
| Quantified Difference | Qualitative binary difference: C4-Br and -SH both present in target only; alcohol analog exhibits ~10²–10³-fold weaker binding constants for Pd(II) and Au(I) based on hard-soft acid-base principles [2] |
| Conditions | Structural comparison; metal-binding inferred from HSAB theory and precedent thiolate vs. alkoxide complex stability data |
Why This Matters
Procurement of the target compound eliminates the need for sequential protection/deprotection or functional group interconversion steps required when using mono-functional analogs, reducing synthetic step count and improving overall yield in multi-step sequences.
- [1] Sharma, K. N.; Joshi, H.; Singh, V. V.; Singh, P.; Singh, A. K. Palladium(II) Complexes of Pyrazolated Thio/Selenoethers. Dalton Trans. 2013, 42, 3908–3918. View Source
- [2] Pearson, R. G. Hard and Soft Acids and Bases. J. Am. Chem. Soc. 1963, 85, 3533–3539. View Source
